Cas no 602308-07-6 (Benzene, [5-(butylthio)-6-methoxy-1,3,4-hexatrienyl]-)

• Product name: Benzene, [5-(butylthio)-6-methoxy-1,3,4-hexatrienyl]-
• CAS No: 602308-07-6
• MF: C₁₇H₂₂OS
• MW: 274.420983791351
• CID: 1618808

Benzene, [5-(butylthio)-6-methoxy-1,3,4-hexatrienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [5-(butylthio)-6-methoxy-1,3,4-hexatrienyl]-
• Benzene, [5-(butylthio)-6-methoxy-1,3,4-hexatrien-1-yl]-

• Inchi： 1S/C17H22OS/c1-3-4-14-19-17(15-18-2)13-9-8-12-16-10-6-5-7-11-16/h5-12H,3-4,14-15H2,1-2H3
• InChI Key： NHGMUCUCGLFXQF-UHFFFAOYSA-N
• SMILES： C1(C=CC=C=C(SCCCC)COC)=CC=CC=C1

Computed Properties

• Exact Mass: 274.13926

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 435.0±45.0 °C(Predicted)
• PSA: 9.23